Cas no 1379332-23-6 (2-bromo-1-6-(trifluoromethyl)pyridin-3-ylethan-1-one)

• Product Name: 2-bromo-1-6-(trifluoromethyl)pyridin-3-ylethan-1-one
• CAS No: 1379332-23-6
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• MDL: MFCD11847719
• CID: 4595221
• PubChem ID: 53416620
• Update Time: 2025-10-21

2-bromo-1-6-(trifluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-1-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ETHANONE
• 2-bromo-1-[6-(trifluoromethyl)pyridin-3-yl]ethanone
• 2-bromo-1-6-(trifluoromethyl)pyridin-3-ylethan-1-one

• MDL： MFCD11847719
• Inchi： 1S/C8H5BrF3NO/c9-3-6(14)5-1-2-7(13-4-5)8(10,11)12/h1-2,4H,3H2
• InChI Key： OJEJYGUDWWJGKL-UHFFFAOYSA-N
• SMILES： BrCC(C1=CN=C(C(F)(F)F)C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.2
• Topological Polar Surface Area: 30

Additional information on 2-bromo-1-6-(trifluoromethyl)pyridin-3-ylethan-1-one

Introduction to 2-Bromo-1-(6-(Trifluoromethyl)pyridin-3-yl)ethan-1-one (CAS No. 1379332-23-6)

2-Bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one (CAS No. 1379332-23-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromine atom and a trifluoromethyl-substituted pyridine ring, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one is C₁₀H₆BrF₃N₂O, and its molecular weight is 285.05 g/mol. The compound's structure consists of a bromoethyl ketone moiety attached to a pyridine ring substituted with a trifluoromethyl group at the 6-position. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

In recent years, the study of 2-bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one has been driven by its potential as a building block in the synthesis of more complex molecules. The bromine atom provides a reactive site for various chemical transformations, such as cross-coupling reactions, which are essential in the synthesis of bioactive compounds. Additionally, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The pharmacological properties of 2-bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one have been explored in several studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The bromine atom and trifluoromethyl group contribute to the compound's binding affinity and selectivity for these enzymes.

Beyond its role as an enzyme inhibitor, 2-bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, demonstrated that this compound can modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to modulate GPCRs makes this compound a valuable tool for understanding receptor function and developing new treatments for diseases such as cardiovascular disorders and neurological conditions.

The synthetic accessibility of 2-bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one has been improved through various methodologies reported in the literature. One efficient approach involves the reaction of 6-trifluoromethylpyridine with bromoacetyl bromide followed by dehydrobromination to form the desired ketone. This synthetic route is scalable and can be adapted to produce larger quantities for preclinical and clinical studies.

In addition to its therapeutic potential, 2-bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one has been used as a probe molecule in chemical biology studies. Its unique structure allows it to serve as a scaffold for designing fluorescent probes and imaging agents. For example, researchers at Harvard University have utilized derivatives of this compound to develop probes that can selectively label specific cellular targets, providing insights into cellular processes at the molecular level.

The safety profile of 2-bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, 2-bromo-1-(6-(trifluoromethyl)pyridin-3-yl)ethan-1-one (CAS No. 1379332-23-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and chemical biology tools. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.